Cas no 1070-35-5 (Pentanoic acid, 4-oxo-,2-propen-1-yl ester)

• Product Name: Pentanoic acid, 4-oxo-,2-propen-1-yl ester
• CAS No: 1070-35-5
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 117399
• PubChem ID: 529770
• Update Time: 2025-04-18

Pentanoic acid, 4-oxo-,2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-oxo-,2-propen-1-yl ester
• Levulinic acid, 2-propenyl ester
• Pentanoic acid, 4-oxo-, 2-propenyl ester
• prop-1-en-2-yl 4-oxopentanoate
• Allyl levulinate
• Allyl 4-oxopentanoate #
• Allyl-4-oxopentanoat
• SCHEMBL720931
• prop-2-enyl 4-oxopentanoate
• Allyl 4-oxopentanoate
• Q63409861
• 1070-35-5
• DTXSID70910208

• Inchi： 1S/C8H12O3/c1-3-6-11-8(10)5-4-7(2)9/h3H,1,4-6H2,2H3
• InChI Key： NETFSRNRGBJVMU-UHFFFAOYSA-N
• SMILES： O(CC=C)C(CCC(C)=O)=O

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37